Proxyfan
Overview
Description
5-(3-phenylmethoxypropyl)-1H-imidazole is a benzyl ether.
Scientific Research Applications
Antidiabetic Properties
- Glucose Regulation: Proxyfan significantly improves glucose excursion in obesity-induced diabetic mice. It operates similarly to metformin and is effective in both genetic and non-genetic mouse models of type 2 diabetes. This effect is primarily mediated through the histamine H3 receptor and results in increased plasma insulin levels independent of glucose levels (Henry et al., 2011).
Pharmacological Selectivity
- Functional Selectivity: Despite being a protean agonist, this compound shows no evidence of functional selectivity toward different Gi/Go-dependent human histamine H3 receptor signaling pathways (Schnell et al., 2010).
Neural and Behavioral Effects
- Enhancement of Fear Memory: this compound can enhance the expression of fear memory in rats. This is demonstrated through post-training injections in the basolateral amygdala, suggesting its role in modulating histaminergic neurotransmission in the brain (Baldi et al., 2005).
G Protein-Dependent Pharmacology
- Receptor Conformations: this compound's pharmacology varies with the type of G protein involved. It shows partial to full agonism in different assays, highlighting the complex interplay between ligand, receptor, and G protein in determining drug response (Krueger et al., 2005).
Effects on Feeding Behavior
- Appetite Regulation: In the context of obesity treatment, this compound acts as a neutral antagonist in the hypothalamic ventromedial nucleus, a key center for appetite regulation (Clapp & Luckman, 2012).
Protean Agonism
- Versatile Pharmacological Activity: this compound acts as a protean agonist, showing a range of activities from full agonism to full inverse agonism at histamine H3 receptors. This property underscores its potential in developing specific compounds for various receptor conformations (Gbahou et al., 2003).
Properties
Molecular Formula |
C13H16N2O |
|---|---|
Molecular Weight |
216.28 g/mol |
IUPAC Name |
5-(3-phenylmethoxypropyl)-1H-imidazole |
InChI |
InChI=1S/C13H16N2O/c1-2-5-12(6-3-1)10-16-8-4-7-13-9-14-11-15-13/h1-3,5-6,9,11H,4,7-8,10H2,(H,14,15) |
InChI Key |
WNWALBVQAAIULR-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)COCCCC2=CN=CN2 |
Canonical SMILES |
C1=CC=C(C=C1)COCCCC2=CN=CN2 |
Synonyms |
3-(1H-imidazol-4-yl)propylphenylmethyl ether 5-(3-(Benzyloxy)propyl)-1H-imidazole proxifan proxyfan |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3,7-Dibutyl-3,7-dimethyl-2,6-dihydro-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,5-dithione](/img/structure/B1235779.png)
